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Compound of Interest

Compound Name: 5-(4-Nitrophenyl)-1H-Tetrazole

Cat. No.: B102915

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 5-(4-Nitrophenyl)-1H-tetrazole, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical Properties and Identifiers

5-(4-Nitrophenyl)-1H-tetrazole is a solid organic compound that appears as a pale yellow to
orange crystalline powder.[1] It is recognized for its utility as a reagent and a building block in
various chemical syntheses.
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Property Value Source

Molecular Formula C7H5N502 [2][3]

Molecular Weight 191.15 g/mol [2][3]

CAS Number 16687-60-8 [2][3]

IUPAC Name 5-(4-nitrophenyl)-2H-tetrazole [11[3]
MIUOBAHGBPSRKY-

InChl Key [11[3]
UHFFFAOYSA-N
[O-]--INVALID-LINK--

SMILES [1]
C1=CC=C(C=C1)C1=NNN=N1
Crystals or powder, pale yellow

Appearance to yellow to orange to pale [1]
brown

Melting Point 218-219°C [4]

N Insoluble in water; Soluble in

Solubility [2][5]
DMSO

Purity 296.0% (HPLC) [1]

Spectroscopic Data
Spectrum Type Data Source

FT-IR (KBr) vmax/cm-1

3448, 3334, 3235, 3109, 3080,
2974, 2900, 2819, 2659, 1562,
1532, 1488, 1357, 1340, 1315,
1143, 1106, 995, 867, 853,
730, 710

[4]

1H NMR

Data available from Sigma-
Aldrich Co. LLC.

[3]

13C NMR

Data available from Wiley-VCH
GmbH.

[3]
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Synthesis Protocols

The synthesis of 5-substituted-1H-tetrazoles, including 5-(4-nitrophenyl)-1H-tetrazole, is
commonly achieved through a [3+2] cycloaddition reaction.

General Synthesis of 5-Substituted-1H-Tetrazoles

A widely used method involves the reaction of nitriles with an azide, often catalyzed by a metal
salt.[4][6]
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Reactants

Aryl/Alkyl Nitrile

[ Sodium Azide (NaN3) J *Process Product

[3+2] Cycloaddition 5-Substituted-1H-Tetrazole

Reaction Conditions

catalyzes

[ Catalyst (e.g., CuSO4-5H20) ]

[Solvent (e.g., DMSO) ]

5-(4-Nitrophenyl)-1H-Tetrazole

acts Ns as
Key Applications \ \

Oligonucleotide Synthesis Energetic Materials Medicinal Chemistry Analytical Chemistry
(Activator in phosphoramidite method) (Precursor for stable explosives/propellants) (Building block for bioactive molecules) (Reagent for spectrophotometry)

used as serves as

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 5-(4-Nitrophenyl)-1H-
Tetrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102915#5-4-nitrophenyl-1h-tetrazole-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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